Cas no 1250600-85-1 (N-(5-cyano-2-methylphenyl)methanesulfonamide)

• Product Name: N-(5-cyano-2-methylphenyl)methanesulfonamide
• CAS No: 1250600-85-1
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 4581673
• PubChem ID: 62059048
• Update Time: 2025-09-23

N-(5-cyano-2-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyano-2-methylphenyl)methanesulfonamide
• Methanesulfonamide, N-(5-cyano-2-methylphenyl)-

• Inchi： 1S/C9H10N2O2S/c1-7-3-4-8(6-10)5-9(7)11-14(2,12)13/h3-5,11H,1-2H3
• InChI Key： UHLSVKIVUYBMSI-UHFFFAOYSA-N
• SMILES： CS(NC1=CC(C#N)=CC=C1C)(=O)=O

Additional information on N-(5-cyano-2-methylphenyl)methanesulfonamide

Professional Introduction to N-(5-cyano-2-methylphenyl)methanesulfonamide (CAS No. 1250600-85-1)

N-(5-cyano-2-methylphenyl)methanesulfonamide, a compound with the CAS number 1250600-85-1, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of N-(5-cyano-2-methylphenyl)methanesulfonamide incorporates a methanesulfonamide moiety linked to a 5-cyano-2-methylphenyl group, which endows it with distinct chemical reactivity and biological activity.

The methanesulfonamide group is a well-known pharmacophore in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to enhance solubility, improve metabolic stability, and facilitate interactions with biological targets. In contrast, the 5-cyano-2-methylphenyl moiety introduces additional electronic and steric effects that can modulate the compound's pharmacokinetic and pharmacodynamic properties. This combination of structural features makes N-(5-cyano-2-methylphenyl)methanesulfonamide a promising candidate for further investigation in drug discovery and development.

Recent research has highlighted the importance of sulfonamide derivatives in addressing various therapeutic challenges. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of cyano and methyl substituents in the phenyl ring of N-(5-cyano-2-methylphenyl)methanesulfonamide is expected to fine-tune its interaction with biological targets, potentially leading to enhanced efficacy and reduced side effects. Studies have demonstrated that such modifications can significantly alter the binding affinity and selectivity of sulfonamide-based compounds, making them more suitable for therapeutic applications.

In the context of contemporary pharmaceutical research, the development of novel molecular entities is crucial for overcoming resistance mechanisms and improving treatment outcomes. The structural diversity offered by compounds like N-(5-cyano-2-methylphenyl)methanesulfonamide provides a rich foundation for exploring new pharmacological pathways. For instance, recent advancements in computational chemistry have enabled the rapid screening of large chemical libraries to identify potential drug candidates. By leveraging these technologies, researchers can efficiently evaluate the binding interactions of N-(5-cyano-2-methylphenyl)methanesulfonamide with target proteins, thereby accelerating the drug discovery process.

The synthesis of N-(5-cyano-2-methylphenyl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyano group at the 5-position of the phenyl ring necessitates careful optimization to ensure high yield and purity. Similarly, the methanesulfonamide functionality must be incorporated without compromising the integrity of the overall molecular structure. Advances in synthetic methodologies, such as transition metal catalysis and flow chemistry, have greatly enhanced the efficiency and scalability of these processes.

Evaluation of the pharmacological properties of N-(5-cyano-2-methylphenyl)methanesulfonamide has revealed intriguing findings that warrant further exploration. Preclinical studies have indicated that this compound exhibits notable activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve inhibition of key signaling pathways involved in tumor growth and progression. Additionally, preliminary data suggest that N-(5-cyano-2-methylphenyl)methanesulfonamide may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

The impact of stereochemistry on the biological activity of sulfonamide derivatives cannot be overstated. The specific arrangement of atoms in N-(5-cyano-2-methylphenyl)methanesulfonamide can significantly influence its interaction with biological targets. Recent studies have shown that enantiomeric forms of sulfonamides can exhibit markedly different pharmacological profiles, highlighting the importance of stereochemical control during synthesis. Researchers are increasingly employing chiral resolution techniques to isolate and characterize individual enantiomers, thereby optimizing their therapeutic potential.

The role of computational modeling in understanding the behavior of complex molecules like N-(5-cyano-2-methylphenyl)methanesulfonamide cannot be overlooked. Molecular dynamics simulations and quantum mechanical calculations provide valuable insights into how this compound interacts with biological targets at the atomic level. These computational approaches complement experimental data by predicting binding affinities, identifying key interaction sites, and elucidating structural changes upon binding. Such information is crucial for designing next-generation sulfonamide-based drugs with improved efficacy and selectivity.

The future prospects for N-(5-cyano-2-methylphenyl)methanesulfonamide are promising as it continues to be explored in various research settings. Ongoing studies aim to refine its chemical structure to enhance its pharmacological properties further. Additionally, efforts are underway to develop novel formulations that improve its bioavailability and delivery efficiency. Collaborative initiatives between academia and industry are essential for translating these findings into tangible therapeutic benefits for patients worldwide.